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Compound of Interest

Compound Name: 3-Methyl-1,5-hexadiene

Cat. No.: B075199

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
Methyl-1,5-hexadiene (CAS No. 1541-33-9). Adherence to these procedures is critical to
ensure personnel safety and environmental compliance. 3-Methyl-1,5-hexadiene is a
flammable liquid and must be handled as hazardous waste.

Key Chemical and Physical Properties

The following table summarizes the known quantitative data for 3-Methyl-1,5-hexadiene. This
information is crucial for a comprehensive understanding of its hazard profile and for making
informed decisions during the disposal process.
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Property Value

CAS Number 1541-33-9

Molecular Formula C7Ha12

Molecular Weight 96.17 g/mol

Boiling Point 81.3°C at 760 mmHg[1][2]

Density 0.714 g/cm?3[1]

Flash Point Data not available (Treat as highly flammable)
Solubility in Water Insoluble[1]

Experimental Protocol for Disposal

This protocol outlines the step-by-step methodology for the safe handling and disposal of 3-
Methyl-1,5-hexadiene waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile).
» Skin Protection: Wear a lab coat and closed-toe shoes.

e Work Area: Conduct all handling and preparation for disposal in a well-ventilated area,
preferably within a chemical fume hood.

« Ignition Sources: Ensure the work area is free of open flames, sparks, and hot surfaces. Use
spark-proof tools and explosion-proof equipment.[3]

2. Waste Collection and Segregation:

o Container Selection: Use a designated, clean, and chemically compatible waste container.
The container should be in good condition, free from leaks, and have a secure, tight-fitting
lid.
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Waste Segregation: Do not mix 3-Methyl-1,5-hexadiene waste with other waste streams,
particularly incompatible materials such as oxidizers.

Container Filling: Do not overfill the waste container. Leave at least 10-15% headspace to
allow for vapor expansion.

. Waste Container Labeling:

Hazardous Waste Label: Affix a "HAZARDOUS WASTE" label to the container as soon as
the first drop of waste is added.

Content Identification: Clearly write the full chemical name, "3-Methyl-1,5-hexadiene,” and
the approximate concentration or volume.

Hazard Pictograms: Include the appropriate Globally Harmonized System (GHS) pictograms,
which for a flammable liquid would be the flame symbol.

. Temporary Storage:

Storage Location: Store the labeled waste container in a designated satellite accumulation
area that is at or near the point of generation.

Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.

Storage Conditions: Store in a cool, dry, and well-ventilated area away from heat and direct
sunlight. The storage area should be secure and accessible only to authorized personnel.

. Final Disposal:

Professional Disposal Service: Arrange for the collection and disposal of the hazardous
waste through a licensed and reputable environmental waste management company.

Regulatory Compliance: Ensure that the disposal process complies with all local, state, and
federal regulations.
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o Documentation: Maintain a record of the waste disposal, including the name of the disposal
company and the date of collection.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-Methyl-1,5-
hexadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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